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Cat. No.: B144461

For Researchers, Scientists, and Drug Development Professionals

Introduction

Efrapeptin F is a member of the efrapeptin family, a group of linear non-ribosomal peptides
(NRPs) with potent biological activities. These peptides are primarily known as inhibitors of
mitochondrial F1FO-ATPase (ATP synthase), a critical enzyme in cellular energy metabolism.
This inhibitory action confers upon them a range of promising therapeutic and research
applications, including antitumor, antimalarial, and insecticidal properties. This technical guide
provides an in-depth exploration of the origin of Efrapeptin F, from its microbial source to its
biosynthesis, supported by experimental protocols and quantitative data.

Microbial Origin and Production

Efrapeptin F is a secondary metabolite produced by filamentous fungi belonging to the genus
Tolypocladium. Several species within this genus have been identified as producers of
efrapeptins, with varying profiles of the different analogues.

Producing Organisms

The primary fungal producers of Efrapeptin F and its related analogues include:

o Tolypocladium geodes: This species is a notable producer of Efrapeptin F, often being the
major efrapeptin component in its extracts.[1]
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e Tolypocladium niveum (also known as Tolypocladium inflatum or Beauveria nivea): This
species also produces a range of efrapeptins.[2][3]

o Tolypocladium cylindrosporum: Strains of this species have also been shown to produce
efrapeptins.

The production of Efrapeptin F and other efrapeptins can be influenced by the specific fungal
strain and the composition of the culture medium.

Directed Biosynthesis

The relative abundance of different efrapeptins can be manipulated by precursor-directed
biosynthesis. Efrapeptin F differs from Efrapeptin D by a single amino acid residue;
Efrapeptin F contains an alanine residue where Efrapeptin D has a glycine. Research has
shown that supplementing the culture medium with L-alanine can significantly increase the
production of Efrapeptin F.[1] Conversely, the addition of glycine favors the production of
Efrapeptin D.[1] This provides a valuable strategy for enhancing the yield of the desired
efrapeptin analogue.

Biosynthesis of Efrapeptin F

As a non-ribosomal peptide, Efrapeptin F is synthesized by a large, multi-enzyme complex
known as a Non-Ribosomal Peptide Synthetase (NRPS). This mode of synthesis allows for the
incorporation of non-proteinogenic amino acids and modifications that are not possible in
ribosomal protein synthesis. The genome of Tolypocladium inflatum is known to contain
numerous putative biosynthetic gene clusters for secondary metabolites, including a significant
number of NRPSs.[2][3][4]

The Non-Ribosomal Peptide Synthetase (NRPS)
Machinery

The NRPS responsible for Efrapeptin F synthesis is organized into modules, with each module
responsible for the incorporation of a single amino acid into the growing peptide chain. Each
module typically contains a set of core domains:

» Adenylation (A) domain: Selects and activates the specific amino acid substrate as an
aminoacyl-adenylate.
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» Thiolation (T) or Peptidyl Carrier Protein (PCP) domain: Covalently tethers the activated
amino acid via a phosphopantetheinyl arm.

e Condensation (C) domain: Catalyzes the formation of a peptide bond between the amino
acid on its own module and the growing peptide chain attached to the previous module.

The synthesis of Efrapeptin F proceeds in an assembly-line fashion, with the growing peptide
chain being passed from one module to the next. The process is terminated by a Thioesterase
(TE) domain, which releases the final peptide product.
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Non-Ribosomal Peptide Synthetase (NRPS) Modules
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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